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Compound of Interest

Compound Name: Trans-2-octen-1-ol

Cat. No.: B096542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

trans-2-octen-1-ol. The information is compiled from available experimental data and

estimations derived from established computational methods. This document is intended to

serve as a valuable resource for researchers and professionals involved in drug development

and other scientific disciplines where the physicochemical properties of this compound are of

interest.

Core Thermodynamic and Physical Properties
A summary of the key physical and thermodynamic properties of trans-2-octen-1-ol is
presented below. Due to a scarcity of direct experimental data for all thermodynamic

parameters, estimated values from the Joback group contribution method are included to

provide a more complete profile.

Table 1: Physical Properties of trans-2-Octen-1-ol
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Property Value Source

Molecular Formula C₈H₁₆O [1]

Molecular Weight 128.21 g/mol [1]

Boiling Point 85-87 °C at 10 mmHg

Density 0.843 g/mL at 25 °C

Refractive Index (n20/D) 1.4460

Vapor Pressure (estimated) 0.107 mmHg at 25 °C

Table 2: Estimated Thermodynamic Properties of trans-2-Octen-1-ol (Joback Method)

Property Value Unit

Enthalpy of Formation (Ideal

Gas, 298.15 K)
-248.74 kJ/mol

Gibbs Free Energy of

Formation (Ideal Gas, 298.15

K)

-42.56 kJ/mol

Heat Capacity (Ideal Gas,

298.15 K)
284.97 J/(mol·K)

Enthalpy of Vaporization (at

normal boiling point)
49.65 kJ/mol

Enthalpy of Fusion 17.24 kJ/mol

Critical Temperature 648.44 K

Critical Pressure 2973.04 kPa

Critical Volume 476 cm³/mol

Note: The values in Table 2 are estimations and should be used with an understanding of the

inherent limitations of the Joback method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5318599
https://pubchem.ncbi.nlm.nih.gov/compound/5318599
https://www.benchchem.com/product/b096542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Thermodynamic
Property Determination
While specific experimental protocols for trans-2-octen-1-ol are not readily available in the

literature, the following sections describe established methodologies that can be adapted for its

characterization.

Vapor Pressure Determination by the Static Method
The static method is a direct and accurate way to determine the vapor pressure of a liquid. The

core principle involves introducing a pure, degassed sample into an evacuated, temperature-

controlled chamber and measuring the equilibrium pressure exerted by the vapor.

Methodology:

Sample Preparation: The trans-2-octen-1-ol sample must be thoroughly degassed to

remove any dissolved volatile impurities. This is typically achieved by repeated freeze-pump-

thaw cycles.

Apparatus: A static vapor pressure apparatus consists of a sample cell connected to a high-

vacuum line and a pressure transducer. The sample cell is housed in a thermostat for

precise temperature control.

Measurement:

The degassed sample is introduced into the evacuated sample cell.

The cell is brought to the desired temperature and allowed to reach thermal equilibrium.

The pressure inside the cell is continuously monitored until a stable reading is achieved,

indicating that vapor-liquid equilibrium has been established.

The measurement is repeated at various temperatures to obtain the vapor pressure curve.

Heat Capacity Measurement by Adiabatic Calorimetry
Adiabatic calorimetry is a highly accurate method for determining the heat capacity of liquids.

The principle is to measure the temperature rise of a sample upon the input of a known amount
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of electrical energy while minimizing heat exchange with the surroundings.

Methodology:

Calorimeter Setup: An adiabatic calorimeter consists of a sample cell containing the liquid, a

heater, and a temperature sensor. This cell is surrounded by an adiabatic shield, the

temperature of which is controlled to match the sample cell's temperature, thereby

preventing heat loss.

Measurement Procedure:

A known mass of trans-2-octen-1-ol is placed in the sample cell.

The system is brought to the desired starting temperature.

A precisely measured amount of electrical energy is supplied to the heater, causing the

temperature of the sample to rise.

The temperature increase is carefully measured.

The heat capacity is calculated from the energy input and the observed temperature

change, after accounting for the heat capacity of the calorimeter itself.

Enthalpy of Vaporization by Calorimetry
The enthalpy of vaporization can be determined calorimetrically by measuring the heat required

to vaporize a known amount of the substance at a constant temperature.

Methodology:

Apparatus: A vaporization calorimeter, such as a Calvet-type microcalorimeter, is used. The

setup includes a cell containing the liquid sample and a system for controlled vaporization.

Measurement Process:

A known mass of trans-2-octen-1-ol is placed in the calorimeter cell.

The system is maintained at a constant temperature.
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The liquid is vaporized at a controlled rate, for instance, by reducing the pressure above

the liquid.

The heat absorbed during the vaporization process is measured by the calorimeter.

The molar enthalpy of vaporization is calculated by dividing the total heat absorbed by the

number of moles of the vaporized substance.

Biological Activity and Signaling Pathways
Recent studies have indicated that trans-2-octen-1-ol possesses biological activity, including

neurotoxic effects in certain organisms. Research has shown that it can lead to the

degeneration of dopaminergic neurons by disrupting cellular signaling pathways, specifically

the JNK and Akt pathways, which are critical for neuronal survival.[2]

JNK and Akt Signaling Pathways
The diagram below illustrates the general relationship between the JNK and Akt signaling

pathways and their role in cell survival and apoptosis, as well as the disruptive influence of

trans-2-octen-1-ol.
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Caption: Disruption of JNK and Akt pathways by trans-2-octen-1-ol.

Experimental and Logical Workflows
The following diagrams illustrate the workflows for the experimental determination of

thermodynamic properties and the logical process for property estimation.

Workflow for Vapor Pressure Measurement
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Caption: Workflow for vapor pressure determination.

Workflow for Heat Capacity Measurement
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Caption: Workflow for heat capacity measurement.

Logical Flow for Property Estimation
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Caption: Logical flow for thermodynamic property estimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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